Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate
• InChI: InChI=1S/C19H28N2O3/c1-19(2,3)24-18(22)20-11-14-7-4-5-10-17(14)23-13-16-12-21(16)15-8-6-9-15/h4-5,7,10,15-16H,6,8-9,11-13H2,1-3H3,(H,20,22)
• InChI Key: KVKXRBUDVNYHFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=CC=C1OCC2CN2C3CCC3
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate is an organic compound with the chemical formula C24H34N2O4. It is also known as BMS-986001 and is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and inhibition of this protein has been suggested as a potential therapeutic strategy for the treatment of type 2 diabetes and obesity.

Mechanism of Action

Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate is a selective inhibitor of PTP1B. PTP1B is a negative regulator of insulin signaling, and inhibition of this protein leads to increased insulin sensitivity and improved glucose uptake in peripheral tissues.
Biochemical and physiological effects:
In preclinical studies, treatment with Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce body weight in animal models. These effects are likely due to the inhibition of PTP1B and the subsequent improvement in insulin signaling.

Advantages and Limitations for Lab Experiments

The advantages of using Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate in lab experiments include its selectivity for PTP1B and its potential as a therapeutic agent for the treatment of type 2 diabetes and obesity. However, limitations include the need for further research to determine its safety and efficacy in humans and the potential for off-target effects.

Future Directions

For research on Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate include studies to determine its safety and efficacy in humans, as well as investigations into its potential use in combination with other therapeutic agents for the treatment of type 2 diabetes and obesity. Additionally, further research is needed to understand the mechanisms underlying its effects on glucose tolerance, insulin sensitivity, and body weight.

Synthesis Methods

The synthesis of Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate has been described in a patent application by Bristol-Myers Squibb. The synthesis involves the reaction of 2-(1-cyclobutylaziridin-2-yl)methoxyphenylboronic acid with tert-butyl (chloroformate)carbamate in the presence of a palladium catalyst and a base.

Scientific Research Applications

Tert-butyl N-[[2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate has been studied for its potential therapeutic effects in the treatment of type 2 diabetes and obesity. In preclinical studies, it has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce body weight in animal models.